Cas no 94107-45-6 (Cyclohexanecarboxylicacid, dodecyl ester)
94107-45-6 structure
Product Name:Cyclohexanecarboxylicacid, dodecyl ester
CAS No:94107-45-6
MF:C19H36O2
MW:296.487946510315
CID:815026
PubChem ID:582159
Update Time:2025-04-19
Cyclohexanecarboxylicacid, dodecyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylicacid, dodecyl ester
- dodecyl cyclohexanecarboxylate
- DTXSID50240530
- EINECS 302-279-7
- n-Dodecyl cyclohexanecarboxylate
- UNII-Z44C9Q627X
- Cyclohexanecarboxylic acid, dodecyl ester
- 94107-45-6
- Z44C9Q627X
- Dodecyl cyclohexanecarboxylate #
- cyclohexanecarboxylic acid dodecyl ester
- NS00040036
- VKXPLQQDMIORSG-UHFFFAOYSA-N
-
- Inchi: 1S/C19H36O2/c1-2-3-4-5-6-7-8-9-10-14-17-21-19(20)18-15-12-11-13-16-18/h18H,2-17H2,1H3
- InChI Key: VKXPLQQDMIORSG-UHFFFAOYSA-N
- SMILES: O(CCCCCCCCCCCC)C(C1CCCCC1)=O
Computed Properties
- Exact Mass: 296.271530387g/mol
- Monoisotopic Mass: 296.271530387g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 13
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.8
- Topological Polar Surface Area: 26.3Ų
Cyclohexanecarboxylicacid, dodecyl ester Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
94107-45-6 (Cyclohexanecarboxylicacid, dodecyl ester) Related Products
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- 103-23-1(Bis(2-ethylhexyl)adipate)
- 13149-00-3((3aR,7aS)-rel-Hexahydro-1,3-isobenzofurandione)
- 7452-79-1(Ethyl 2-methylbutyrate)
- 94-60-0(Dimethyl Cyclohexane-1,4-dicarboxylate(1,4-Cyclohexanedicarboxylic Dimethyl Ester))
- 2094-73-7(1-Adamantylcarboxylic Acid Ethyl Ester)
- 85-42-7(octahydro-2-benzofuran-1,3-dione)
- 14924-53-9(Ethyl cyclobutanecarboxylate)
- 1687-29-2(Dimethyl cis-1,2-Cyclohexanedicarboxylate)
- 1187-74-2(Acetonyl-succinic Acid Diethyl Ester)
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